2,2,6,6-tetramethyl-1,1-dioxo-1lambda6-thiane-4-carboxylic acid
Overview
Description
“2,2,6,6-tetramethyl-1,1-dioxo-1lambda6-thiane-4-carboxylic acid” is a chemical compound . Unfortunately, there is limited information available about this specific compound.
Molecular Structure Analysis
The molecular structure of a compound can be represented by its InChI code. The InChI code for “2,2,6,6-tetramethyl-1,1-dioxo-1lambda6-thiane-4-carboxylic acid” is not available in the resources I have .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2,6,6-tetramethyl-1,1-dioxo-1lambda6-thiane-4-carboxylic acid involves the oxidation of 2,2,6,6-tetramethyl-1,3-dithiane-4-carboxylic acid.", "Starting Materials": [ "2,2,6,6-tetramethyl-1,3-dithiane-4-carboxylic acid", "Oxidizing agent (e.g. potassium permanganate, hydrogen peroxide, etc.)", "Solvent (e.g. water, acetone, etc.)" ], "Reaction": [ "Dissolve 2,2,6,6-tetramethyl-1,3-dithiane-4-carboxylic acid in a suitable solvent.", "Add the oxidizing agent slowly to the reaction mixture while stirring.", "Maintain the reaction mixture at a suitable temperature and pH.", "Monitor the reaction progress using TLC or other suitable analytical techniques.", "Once the reaction is complete, isolate the product by filtration or other suitable methods.", "Purify the product by recrystallization or other suitable methods.", "Characterize the product using various analytical techniques such as NMR, IR, and mass spectrometry." ] } | |
CAS RN |
2751610-22-5 |
Product Name |
2,2,6,6-tetramethyl-1,1-dioxo-1lambda6-thiane-4-carboxylic acid |
Molecular Formula |
C10H18O4S |
Molecular Weight |
234.3 |
Purity |
95 |
Origin of Product |
United States |
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